(E)-3-(2-bromo-4-chloroanilino)-1-phenylbut-2-en-1-one

• IUPAC Name: (E)-3-(2-bromo-4-chloroanilino)-1-phenylbut-2-en-1-one
• InChI: InChI=1S/C16H13BrClNO/c1-11(9-16(20)12-5-3-2-4-6-12)19-15-8-7-13(18)10-14(15)17/h2-10,19H,1H3/b11-9+
• InChI Key: AUXSAPDOXBPWOK-PKNBQFBNSA-N
• Canonical SMILES: CC(=CC(=O)C1=CC=CC=C1)NC2=C(C=C(C=C2)Cl)Br
• Isomeric SMILES: C/C(=C\C(=O)C1=CC=CC=C1)/NC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C16H13BrClNO
• Molecular Weight: 350.64 g/mol

Description

(E)-3-(2-bromo-4-chloroanilino)-1-phenylbut-2-en-1-one is an organic compound that features a combination of bromine, chlorine, and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-3-(2-bromo-4-chloroanilino)-1-phenylbut-2-en-1-one typically involves the reaction of 2-bromo-4-chloroaniline with 1-phenylbut-2-en-1-one under specific conditions. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the reaction, leading to the formation of the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(E)-3-(2-bromo-4-chloroanilino)-1-phenylbut-2-en-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

(E)-3-(2-bromo-4-chloroanilino)-1-phenylbut-2-en-1-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of advanced materials and as a precursor in various industrial processes.

Mechanism of Action

The mechanism of action of (E)-3-(2-bromo-4-chloroanilino)-1-phenylbut-2-en-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (E)-3-(2-bromo-4-fluoroanilino)-1-phenylbut-2-en-1-one
• (E)-3-(2-chloro-4-bromoanilino)-1-phenylbut-2-en-1-one
• (E)-3-(2-iodo-4-chloroanilino)-1-phenylbut-2-en-1-one

Uniqueness

(E)-3-(2-bromo-4-chloroanilino)-1-phenylbut-2-en-1-one is unique due to its specific combination of bromine and chlorine atoms, which can influence its reactivity and biological activity. This uniqueness makes it a valuable compound for research and industrial applications.